Cas no 35611-00-8 (Isothiazole, 3,5-dimethyl-4-nitro-)

• Product Name: Isothiazole, 3,5-dimethyl-4-nitro-
• CAS No: 35611-00-8
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 1471539
• Update Time: 2024-08-24

Isothiazole, 3,5-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3,5-dimethyl-4-nitro-
• 3,5-dimethyl-4-nitroisothiazole

• Inchi： 1S/C5H6N2O2S/c1-3-5(7(8)9)4(2)10-6-3/h1-2H3
• InChI Key： LTLRPBFZRVPRDC-UHFFFAOYSA-N
• SMILES： S1C(C)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 158.01508

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 144.8±40.0 °C(Predicted)
• PSA: 56.03
• pka: 1.26±0.30(Predicted)